Cas no 2229511-73-1 (4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole
• CAS No: 2229511-73-1
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6386368
• PubChem ID: 165671022
• Update Time: 2025-05-24

4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole
• 2229511-73-1
• EN300-1935126

• Inchi： 1S/C9H13BrN2/c1-4-12-6-8(5-11-12)9(2,3)7-10/h4-6H,1,7H2,2-3H3
• InChI Key： CXGMGPHMXIRCGX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole

Research Brief on 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole (CAS: 2229511-73-1)

The compound 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole (CAS: 2229511-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and ethenyl functional groups make it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrazole-based kinase inhibitors, which showed promising activity against cancer cell lines.

In addition to its synthetic applications, this compound has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may modulate specific signaling pathways, including the MAPK and PI3K/AKT cascades, which are critical in oncology and inflammatory diseases. Researchers have also explored its potential as a covalent inhibitor, leveraging the reactive bromomethyl group to form irreversible bonds with target proteins.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-(1-bromo-2-methylpropan-2-yl)-1-ethenyl-1H-pyrazole. Recent work has focused on improving solubility and metabolic stability while retaining target engagement. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

Looking ahead, the compound's unique reactivity and biological profile position it as a valuable tool for both academic and industrial research. Future studies are expected to explore its applications in targeted protein degradation and PROTAC development, further expanding its utility in drug discovery.